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2-[2-[(2E)-2-[[2-[(2-chlorophenyl)methoxy]-5-nitrophenyl]methylidene]hydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid 2-[2-[(2E)-2-[[2-[(2-chlorophenyl)methoxy]-5-nitrophenyl]methylidene]hydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0692437
InChI: InChI=1S/C19H15ClN4O6S/c20-14-4-2-1-3-11(14)10-30-15-6-5-13(24(28)29)7-12(15)9-21-23-19-22-18(27)16(31-19)8-17(25)26/h1-7,9,16H,8,10H2,(H,25,26)(H,22,23,27)/b21-9+
SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])C=NNC3=NC(=O)C(S3)CC(=O)O)Cl
Molecular Formula: C19H15ClN4O6S
Molecular Weight: 462.9 g/mol

2-[2-[(2E)-2-[[2-[(2-chlorophenyl)methoxy]-5-nitrophenyl]methylidene]hydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid

CAS No.:

Cat. No.: VC0692437

Molecular Formula: C19H15ClN4O6S

Molecular Weight: 462.9 g/mol

* For research use only. Not for human or veterinary use.

2-[2-[(2E)-2-[[2-[(2-chlorophenyl)methoxy]-5-nitrophenyl]methylidene]hydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid -

Specification

Molecular Formula C19H15ClN4O6S
Molecular Weight 462.9 g/mol
IUPAC Name 2-[2-[(2E)-2-[[2-[(2-chlorophenyl)methoxy]-5-nitrophenyl]methylidene]hydrazinyl]-4-oxo-1,3-thiazol-5-yl]acetic acid
Standard InChI InChI=1S/C19H15ClN4O6S/c20-14-4-2-1-3-11(14)10-30-15-6-5-13(24(28)29)7-12(15)9-21-23-19-22-18(27)16(31-19)8-17(25)26/h1-7,9,16H,8,10H2,(H,25,26)(H,22,23,27)/b21-9+
Standard InChI Key OXHAYXGMEREAEC-ZVBGSRNCSA-N
Isomeric SMILES C1=CC=C(C(=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])/C=N/NC3=NC(=O)C(S3)CC(=O)O)Cl
SMILES C1=CC=C(C(=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])C=NNC3=NC(=O)C(S3)CC(=O)O)Cl
Canonical SMILES C1=CC=C(C(=C1)COC2=C(C=C(C=C2)[N+](=O)[O-])C=NNC3=NC(=O)C(S3)CC(=O)O)Cl

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